Cas no 899213-53-7 (1-(2-chlorophenyl)methyl-3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one)

• Product name: 1-(2-chlorophenyl)methyl-3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one
• CAS No: 899213-53-7
• MF: C₂₆H₂₄ClNO₅S
• MW: 497.990465164185
• CID: 6604886
• PubChem ID: 18559215

1-(2-chlorophenyl)methyl-3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)methyl-3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one
• 1-[(2-chlorophenyl)methyl]-3-(4-ethylphenyl)sulfonyl-6,7-dimethoxyquinolin-4-one
• 1-[(2-chlorophenyl)methyl]-3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one
• F1603-0142
• 1-(2-chlorobenzyl)-3-((4-ethylphenyl)sulfonyl)-6,7-dimethoxyquinolin-4(1H)-one
• 899213-53-7
• AKOS001838172

• Inchi： 1S/C26H24ClNO5S/c1-4-17-9-11-19(12-10-17)34(30,31)25-16-28(15-18-7-5-6-8-21(18)27)22-14-24(33-3)23(32-2)13-20(22)26(25)29/h5-14,16H,4,15H2,1-3H3
• InChI Key： XSGATCBUKBVZLS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)C2=C(C=C(OC)C(OC)=C2)C(=O)C(S(C2=CC=C(CC)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 497.1063717g/mol
• Monoisotopic Mass: 497.1063717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 1-(2-chlorophenyl)methyl-3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one

1-(2-Chlorophenyl)methyl-3-(4-Ethylbenzenesulfonyl)-6,7-Dimethoxy-1,4-Dihydroquinolin-4-One: A Comprehensive Overview

1-(2-Chlorophenyl)methyl-3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one (CAS No. 899213-53-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinolones, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The molecular structure of 1-(2-chlorophenyl)methyl-3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one is characterized by a quinoline core substituted with various functional groups. The presence of a chlorophenyl group, an ethylbenzenesulfonyl group, and dimethoxy substituents imparts specific chemical and biological properties to this compound. These substituents not only enhance the compound's solubility and stability but also contribute to its pharmacological activity.

Recent studies have focused on the potential of 1-(2-chlorophenyl)methyl-3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one as a lead compound for drug development. One notable area of research is its antimicrobial activity. In vitro studies have demonstrated that this compound exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant infections.

In addition to its antimicrobial properties, 1-(2-chlorophenyl)methyl-3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one has shown significant anti-inflammatory effects. Preclinical studies have indicated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property suggests its potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The anticancer potential of 1-(2-chlorophenyl)methyl-3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one has also been explored. In vitro and in vivo studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic properties of 1-(2-chlorophenyl)methyl-3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one have been investigated to assess its suitability for clinical use. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further optimize the therapeutic potential of 1-(2-chlorophenyl)methyl-3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one, researchers are exploring various strategies such as prodrug design and nanoparticle formulations. These approaches aim to enhance the compound's stability, solubility, and target specificity while minimizing potential side effects.

In conclusion, 1-(2-chlorophenyl)methyl-3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one (CAS No. 899213-53-7) represents a promising lead compound with diverse biological activities. Its antimicrobial, anti-inflammatory, and anticancer properties make it a valuable candidate for further drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.